Cas no 2227206-51-9 (3-(difluoromethyl)-3-methylazetidine hydrochloride)

• Product Name: 3-(difluoromethyl)-3-methylazetidine hydrochloride
• CAS No: 2227206-51-9
• MF: C₅H₁₀ClF₂N
• MW: 157.589407444
• MDL: MFCD31696021
• CID: 5106705
• PubChem ID: 134819045
• Update Time: 2026-03-03

3-(difluoromethyl)-3-methylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-3-methylazetidine hydrochloride
• MFCD31696021
• 3-(Difluoromethyl)-3-methylazetidinehydrochloride
• SB40982
• CPD20651
• P18474
• 3-(DIFLUOROMETHYL)-3-METHYLAZETIDINE HCL
• PS-17221
• 2227206-51-9
• DB-378117
• CS-0172806
• 3-(difluoromethyl)-3-methylazetidine;hydrochloride

• MDL： MFCD31696021
• Inchi： 1S/C5H9F2N.ClH/c1-5(4(6)7)2-8-3-5;/h4,8H,2-3H2,1H3;1H
• InChI Key： MRVTVHXUDWSYAT-UHFFFAOYSA-N
• SMILES： C(C1(CNC1)C)(F)F.Cl

Computed Properties

• Exact Mass: 157.0469833g/mol
• Monoisotopic Mass: 157.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(difluoromethyl)-3-methylazetidine hydrochloride

Research Brief on 3-(Difluoromethyl)-3-methylazetidine Hydrochloride (CAS: 2227206-51-9): Recent Advances and Applications

3-(Difluoromethyl)-3-methylazetidine hydrochloride (CAS: 2227206-51-9) is a fluorinated azetidine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a difluoromethyl group and a methyl-substituted azetidine ring, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of pharmaceuticals targeting central nervous system (CNS) disorders, infectious diseases, and metabolic conditions.

Recent research efforts have focused on optimizing the synthetic routes for 3-(difluoromethyl)-3-methylazetidine hydrochloride to improve yield and scalability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for the efficient synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions. This advancement not only enhances the accessibility of the compound for further research but also reduces production costs, making it a viable candidate for large-scale pharmaceutical applications.

In the context of drug discovery, 3-(difluoromethyl)-3-methylazetidine hydrochloride has been investigated as a building block for the development of protease inhibitors and G-protein-coupled receptor (GPCR) modulators. Its incorporation into peptide mimetics has shown promising results in preclinical studies, particularly in the inhibition of viral proteases, such as those of SARS-CoV-2 and HIV. The difluoromethyl group's ability to modulate electronic and steric properties has been instrumental in enhancing the binding affinity and selectivity of these inhibitors.

Furthermore, the compound's potential in CNS drug development has been explored in recent studies. Researchers have utilized 3-(difluoromethyl)-3-methylazetidine hydrochloride to synthesize analogs of known neuromodulators, aiming to improve blood-brain barrier penetration and metabolic stability. Preliminary results from animal models indicate that these analogs exhibit enhanced pharmacokinetic profiles and reduced off-target effects, suggesting their potential as next-generation therapeutics for neurodegenerative diseases.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-(difluoromethyl)-3-methylazetidine hydrochloride. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is also exploring the compound's utility in other therapeutic areas, including oncology and immunology, where its unique chemical properties may offer new avenues for drug design.

In conclusion, 3-(difluoromethyl)-3-methylazetidine hydrochloride (CAS: 2227206-51-9) represents a versatile and valuable scaffold in medicinal chemistry. Recent advancements in its synthesis and application underscore its potential to contribute to the development of innovative therapeutics. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential and address existing challenges.